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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304

Introduction

Disperse Red 17 is a synthetic organic dye belonging to the anthraquinone class. Initially
developed for dyeing synthetic fibers such as polyester and nylon, its application has expanded
into the realm of material science as a fluorescent stain.[1][2] Its non-ionic nature and
hydrophobicity allow it to readily penetrate and stain nonpolar materials, making it a valuable
tool for researchers, scientists, and drug development professionals for visualizing the
morphology and phase separation of polymer blends, tracking microplastics, and other
applications. This document provides detailed application notes and protocols for the use of
Disperse Red 17 as a chemical stain in a laboratory setting.

Physicochemical Properties and Spectral Data

Disperse Red 17, with the chemical formula C17H20N40Oa4, is soluble in various organic solvents
such as ethanol, acetone, and dimethylformamide (DMF).[3][4] Its lipophilic nature is a key
characteristic that governs its utility in staining hydrophobic materials. The photophysical
properties of Disperse Red 17 are crucial for its application as a fluorescent stain.
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Property Value Solvents/Conditions
Molecular Formula C17H20N404 -
CAS Number 3179-89-3 -
Molar Mass 344.37 g/mol -

Reddish-brown crystalline
Appearance -

powder
UV-Vis Absorption Max ]

~480 - 500 nm In various polymers
(A_abs )
Fluorescence Emission Max )

~580 - 620 nm In various polymers
(A_em))
Molar Absorptivity (€) 15,846 L mol~t cm~1 In DMF at 406 nm
13,708 L mol-tcm~1 In Ethanol at 406 nm
11,174 L mol~t cm~? In Acetonitrile at 406 nm
3,208 L mol=* cm™? In Acetone at 406 nm

Note: The absorption and emission maxima of Disperse Red 17 can exhibit some
solvatochromism, meaning the exact wavelengths can shift depending on the polarity and
viscosity of the surrounding polymer matrix. The provided ranges are typical for common
polymers.

Applications in Material Science

Disperse Red 17 serves as a robust fluorescent stain for a variety of applications in material
science, primarily due to its ability to selectively partition into and stain hydrophobic regions
within a material.

 Visualization of Polymer Blend Morphology: In immiscible polymer blends, Disperse Red 17
will preferentially stain the more hydrophobic phase, allowing for clear visualization of phase
separation, domain size, and distribution using fluorescence microscopy.[1]
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« ldentification and Tracking of Microplastics: Its affinity for nonpolar polymers makes it an
effective tool for staining microplastic particles in environmental samples, facilitating their
detection and quantification.

o Characterization of Polymer Aging and Degradation: Changes in the local environment of a
polymer due to aging or degradation can alter the fluorescence properties of embedded
Disperse Red 17, potentially offering a method to monitor these processes.

Experimental Protocols

Below are detailed protocols for the preparation of staining solutions and the staining of
common polymers for analysis by fluorescence microscopy.

Protocol 1: Preparation of Disperse Red 17 Staining
Stock Solution

This protocol describes the preparation of a concentrated stock solution of Disperse Red 17
that can be diluted for various staining applications.

Materials:

Disperse Red 17 powder

Dimethylformamide (DMF) or Acetone (reagent grade)

Microcentrifuge tubes or glass vials

Vortex mixer

Analytical balance
Procedure:

» Weigh out 1 mg of Disperse Red 17 powder using an analytical balance and transfer it to a
clean microcentrifuge tube or glass vial.

e Add 1 mL of DMF or acetone to the tube/vial.
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e Vortex the mixture thoroughly for 1-2 minutes until the dye is completely dissolved. The
solution should be a clear, deep red.

» Store the stock solution in a tightly sealed, light-protected container at 4°C. This stock
solution is typically stable for several weeks.

Protocol 2: Fluorescent Staining of Polymer Films or
Microparticles

This protocol outlines the general procedure for staining polymer films or microparticles with
Disperse Red 17 for subsequent visualization by fluorescence microscopy.

Materials:

Disperse Red 17 stock solution (from Protocol 1)

e Polymer film or microparticle sample

» Ethanol or isopropanol (for diluting the stock solution)

o Petri dish or other suitable container for staining

e Forceps

» Deionized water

o Fluorescence microscope with appropriate filter sets (e.g., for TRITC or Texas Red)
Procedure:

o Prepare the Staining Solution: Dilute the Disperse Red 17 stock solution to a working
concentration of 1-10 pug/mL in ethanol or isopropanol. The optimal concentration may vary
depending on the polymer and the desired staining intensity and should be determined
empirically.

o Sample Preparation: Place the polymer film or a suspension of microparticles in a petri dish.

¢ Staining: Add a sufficient volume of the staining solution to completely immerse the sample.
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 Incubation: Incubate the sample in the staining solution for 10-30 minutes at room
temperature. For some crystalline polymers, gentle heating (e.g., to 50-60°C) may enhance
dye penetration.

o Washing: After incubation, remove the sample from the staining solution using forceps. Wash
the sample thoroughly with ethanol or isopropanol to remove excess, unbound dye. Follow
with a final rinse with deionized water.

e Drying: Allow the stained sample to air dry completely in a dust-free environment before
microscopy.

e Imaging: Mount the stained sample on a microscope slide and observe using a fluorescence
microscope. Use an excitation wavelength in the range of 480-520 nm and collect the
emission in the range of 580-620 nm.

Logical Workflow for Staining and Analysis

The following diagram illustrates the general workflow for using Disperse Red 17 as a
chemical stain in material science research.

(Prepare Staining Solution

(Stain Sample Wash to Remove Excess Dye)—>(FIuorescence MicroscopHmage Analysis)

(Prepare Polymer Sample

Click to download full resolution via product page

Caption: General workflow for staining polymer samples with Disperse Red 17.

Visualization of Polymer Blend Phase Separation

Disperse Red 17 can be used to visualize the phase morphology of immiscible polymer
blends. The dye will preferentially partition into the more hydrophobic polymer phase, allowing
for clear differentiation of the two phases under a fluorescence microscope.
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Caption: Principle of staining an immiscible polymer blend with Disperse Red 17.

Safety Precautions

Disperse Red 17 is a chemical dye and should be handled with appropriate safety
precautions. Wear gloves, safety glasses, and a lab coat when handling the powder and
solutions. Work in a well-ventilated area. For detailed safety information, consult the material
safety data sheet (MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Disperse Red 17: A Versatile Chemical Stain for
Material Science Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352304#disperse-red-17-as-a-chemical-stain-for-
material-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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